4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine

• IUPAC Name: pyridin-4-yl-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C17H17N7O/c25-17(12-3-5-18-6-4-12)23-9-13-7-22(8-14(13)10-23)16-2-1-15-20-19-11-24(15)21-16/h1-6,11,13-14H,7-10H2
• InChI Key: OIPKMUYVUKOUSQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NN4C=NN=C4C=C3)C(=O)C5=CC=NC=C5
• Molecular Formula: C17H17N7O
• Molecular Weight: 335.4 g/mol
• CAS No.: 2640815-22-9

Description

4-(5-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine is a heterocyclic compound featuring a fused [1,2,4]triazolo[4,3-b]pyridazine core linked to an octahydropyrrolo[3,4-c]pyrrole bicyclic system via a carbonyl group, with a pyridine substituent at the 4-position. The [1,2,4]triazolo-pyridazine scaffold is known for its role in kinase inhibition and antimicrobial activity, as seen in structurally related compounds .

Comparison with Similar Compounds

Key Observations :

• The target compound’s octahydropyrrolo[3,4-c]pyrrole system provides conformational restraint, which may improve target binding compared to simpler amines in analogs like compound 5c () .
• Unlike pyrazolo-triazolo-pyrimidines (), the absence of a pyrimidine ring in the target compound could reduce metabolic instability .
• The pyridine substituent at the 4-position may enhance solubility relative to benzofuran-containing derivatives () .

Challenges :

• Stereochemical control during bicyclic system synthesis.
• Isomerization risks, as observed in pyrazolo-triazolo-pyrimidines () .